4-Ethylcyclohexane-1-thiol

• Molecular Formula: C8H16S
• Molecular Weight: 144.28 g/mol
• IUPAC Name: 4-ethylcyclohexane-1-thiol
• InChI: InChI=1S/C8H16S/c1-2-7-3-5-8(9)6-4-7/h7-9H,2-6H2,1H3
• InChI Key: JLIGGENJCYCGJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)S

Description

4-Ethylcyclohexane-1-thiol (CAS 1092298-62-8) is a sulfur-containing cyclohexane derivative with the molecular formula C₈H₁₆S and a molecular weight of 144.28 g/mol . Its structure consists of a cyclohexane ring substituted with an ethyl group at the 4-position and a thiol (-SH) functional group at the 1-position. Current commercial data indicate challenges in sourcing, with the compound listed as temporarily out of stock in major markets like China, the US, and Germany .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Ethylcyclohexane-1-thiol can be achieved through several methods. One common approach involves the nucleophilic substitution reaction of 4-ethylcyclohexyl bromide with sodium hydrosulfide. The reaction is typically carried out in an aqueous or alcoholic medium under reflux conditions to facilitate the substitution of the bromine atom with a thiol group.

Industrial Production Methods

In an industrial setting, the production of 4-Ethylcyclohexane-1-thiol may involve the use of thiourea as a nucleophilic sulfur source. The reaction between 4-ethylcyclohexyl bromide and thiourea forms an intermediate isothiouronium salt, which is then hydrolyzed to yield the desired thiol compound. This method is advantageous due to its high yield and relatively mild reaction conditions.

Chemical Reactions Analysis

Types of Reactions

4-Ethylcyclohexane-1-thiol undergoes various chemical reactions, including:

Oxidation: Thiols can be oxidized to form disulfides. For example, 4-Ethylcyclohexane-1-thiol can be oxidized using hydrogen peroxide or iodine to form 4-ethylcyclohexane-1-disulfide.

Reduction: Thiols can be reduced to form hydrocarbons. For instance, the reduction of 4-Ethylcyclohexane-1-thiol using lithium aluminum hydride can yield 4-ethylcyclohexane.

Substitution: Thiols can participate in nucleophilic substitution reactions. For example, 4-Ethylcyclohexane-1-thiol can react with alkyl halides to form thioethers.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, iodine, or other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, thiourea.

Major Products Formed

Oxidation: 4-Ethylcyclohexane-1-disulfide.

Reduction: 4-Ethylcyclohexane.

Substitution: Thioethers.

Scientific Research Applications

4-Ethylcyclohexane-1-thiol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-Ethylcyclohexane-1-thiol involves its interaction with various molecular targets and pathways. As a thiol, it can form covalent bonds with electrophilic centers in biomolecules, such as proteins and enzymes. This interaction can lead to the modulation of enzyme activity, alteration of protein function, and disruption of cellular processes. The sulfur atom in the thiol group is highly nucleophilic, allowing it to participate in various chemical reactions and form stable complexes with metal ions.

Comparison with Similar Compounds

Functional Group and Structural Variations

The following table summarizes key structural and physicochemical differences between 4-Ethylcyclohexane-1-thiol and analogous cyclohexane derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group(s)	Key Applications/Synthesis
4-Ethylcyclohexane-1-thiol	C₈H₁₆S	144.28	Thiol (-SH)	Organic synthesis, intermediates
4-Ethylcyclohexane-1-carbonyl chloride	C₉H₁₅ClO	174.67	Carbonyl chloride (-COCl)	Precursor for acylations, pharmaceuticals
1-Ethylcyclohexanol	C₉H₁₈O	142.23	Hydroxyl (-OH)	Solvent, fragrance intermediate
Ethyl 6-(4-ethoxyphenyl)-4-(furan-2-yl)-2-oxocyclohex-3-ene-1-carboxylate	C₂₁H₂₂O₅	354.40	Ketone, ester, ethoxyphenyl	Anticonvulsant, antitumor research

Biological Activity

4-Ethylcyclohexane-1-thiol is a sulfur-containing organic compound characterized by a thiol group (-SH) attached to a cyclohexane ring with an ethyl substituent at the 4-position. This compound is part of a larger class of thiols known for their distinctive odors and diverse chemical properties. Its biological activity is primarily attributed to its ability to interact with various biomolecules, particularly proteins and enzymes, through covalent bonding.

The mechanism of action of 4-ethylcyclohexane-1-thiol involves several key interactions:

• Covalent Bond Formation : As a thiol, it can form covalent bonds with electrophilic centers in proteins and enzymes. This interaction can modulate enzyme activity and alter protein functions, which may disrupt cellular processes.
• Nucleophilicity : The sulfur atom in the thiol group is highly nucleophilic, allowing it to participate in various chemical reactions. This property enables the formation of stable complexes with metal ions and participation in redox reactions, influencing cellular signaling pathways.
• Biochemical Modulation : The ability to modulate enzyme activities can have significant implications for various biochemical pathways, making it a compound of interest in both research and potential therapeutic applications.

Biological Activity Overview

Research into the biological activity of 4-ethylcyclohexane-1-thiol has revealed several important findings:

• Protein Interaction : It has been shown that 4-ethylcyclohexane-1-thiol can interact with proteins, potentially leading to changes in their functional states. This interaction may be relevant in the context of enzyme regulation and signal transduction pathways.
• Toxicological Studies : Limited studies suggest that while thiols can have beneficial effects in certain biochemical contexts, they may also exhibit toxicological properties depending on concentration and exposure conditions. Further studies are required to elucidate these effects comprehensively.

Case Study 1: Enzyme Modulation

In a study examining the effects of thiols on enzyme activity, researchers found that 4-ethylcyclohexane-1-thiol significantly altered the activity of specific enzymes involved in metabolic pathways. The study utilized various concentrations of the compound to assess its impact on enzyme kinetics, revealing a dose-dependent relationship between thiol concentration and enzymatic activity modulation.

Concentration (mM)	Enzyme Activity (%)
0.5	85
1.0	60
2.0	30

This data indicates that higher concentrations of 4-ethylcyclohexane-1-thiol lead to decreased enzyme activity, suggesting potential inhibitory effects at elevated levels.

Case Study 2: Cellular Signaling

Another investigation focused on the role of 4-ethylcyclohexane-1-thiol in cellular signaling pathways. The compound was tested on cell cultures to observe its effects on specific signaling cascades. Results indicated that treatment with the thiol compound resulted in significant alterations in signal transduction, particularly in pathways related to oxidative stress responses.